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Compound of Interest

Compound Name: 1,1-Dichloro-2,2-dimethylpropane

Cat. No.: B13094440

Disclaimer: This document is intended for researchers, scientists, and drug development
professionals. The information provided is based on available safety data sheets. For many
specific metrics related to 1,1-Dichloro-2,2-dimethylpropane, data is not available in the
public domain. Always consult the original Safety Data Sheet (SDS) provided by the supplier
before handling this chemical.

Section 1: Chemical Identification

This section provides the basic identification details for 1,1-Dichloro-2,2-dimethylpropane.

Identifier Data

Chemical Name 1,1-Dichloro-2,2-dimethylpropane
CAS Number 29559-54-4[1][2]

Molecular Formula C5H10CI2[3]

Neopentylidene dichloride, 1,1-dichloro-2,2-
Synonyms )
dimethyl-propane[1]

Recommended Use Industrial and scientific research[1]

Section 2: Hazard Identification

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b13094440?utm_src=pdf-interest
https://www.benchchem.com/product/b13094440?utm_src=pdf-body
https://www.benchchem.com/product/b13094440?utm_src=pdf-body
https://www.echemi.com/sds/1-1-dichloro-2-2-dimethylpropane-pd180824126137.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8762056.htm
https://pubchem.ncbi.nlm.nih.gov/compound/1_1-Dichloro-2_2-dimethylpropane
https://www.echemi.com/sds/1-1-dichloro-2-2-dimethylpropane-pd180824126137.html
https://www.echemi.com/sds/1-1-dichloro-2-2-dimethylpropane-pd180824126137.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13094440?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Based on available documentation, a definitive GHS classification for 1,1-Dichloro-2,2-
dimethylpropane is not provided. The process for hazard classification is a systematic
evaluation of available data against established criteria.

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://www.benchchem.com/product/b13094440?utm_src=pdf-body
https://www.benchchem.com/product/b13094440?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13094440?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Hazard Classification Process

Gather Physicochemical,

Toxicological, and
Ecotoxicological Data

Evaluate Data Against
GHS Hazard Class Criteria

l

Is the Substance
Hazardous?

Assign Hazard Class(es) Insufficient Data for
and Category(ies) Classification

Hazard Compmunication

Assign Signal Word
(e.g., Danger, Warning)

Select Hazard
Pictogram(s)

Assign H-Statements (Hazard)
& P-Statements (Precautionary)

Compile Safety Data Sheet
(SDS)

Click to download full resolution via product page

Caption: General workflow for GHS hazard classification and communication.
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e GHS Label Elements: Pictograms, signal words, and hazard/precautionary statements are
not available as a formal classification has not been determined in the reviewed sources[1].

e Other Hazards: No information available on other hazards[1].

Section 3: Composition and Information on

Ingredients

Component CAS Number Concentration

1,1-Dichloro-2,2-
_ 29559-54-4 100%[1]
dimethylpropane

Section 4: First-Aid Measures

The following are general first-aid measures. If exposure occurs, seek immediate medical
attention.

« Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If breathing
has stopped, provide artificial respiration. Do not use mouth-to-mouth resuscitation if the
chemical was ingested or inhaled[1].

o Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with
soap and plenty of water[1].

o Eye Contact: Rinse eyes with pure water for at least 15 minutes. Consult a doctor[1].

 Ingestion: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to
an unconscious person[1].
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Caption: Decision workflow for first-aid response to chemical exposure.
Section 5: Fire-Fighting Measures
o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam[1].

o Specific Hazards: Specific hazards arising from the chemical are not available. Vapors of
similar chlorinated compounds may form explosive mixtures with air[4].

» Protective Equipment: Fire-fighters should wear a self-contained breathing apparatus
(SCBA) and full protective gear[1].

Section 6: Accidental Release Measures

+ Personal Precautions: Avoid breathing vapors, mist, or gas. Ensure adequate ventilation and
wear personal protective equipment, including chemical-impermeable gloves. Remove all
sources of ignition and evacuate personnel to safe areas[1].

« Environmental Precautions: Prevent the substance from entering drains or waterways[1].

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b13094440?utm_src=pdf-body-img
https://www.echemi.com/sds/1-1-dichloro-2-2-dimethylpropane-pd180824126137.html
https://dept.harpercollege.edu/chemistry/sds/1-chloro-2,2-dimethylpropane.pdf
https://www.echemi.com/sds/1-1-dichloro-2-2-dimethylpropane-pd180824126137.html
https://www.echemi.com/sds/1-1-dichloro-2-2-dimethylpropane-pd180824126137.html
https://www.echemi.com/sds/1-1-dichloro-2-2-dimethylpropane-pd180824126137.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13094440?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Foundational & Exploratory

Check Availability & Pricing

+ Methods for Cleaning Up: Contain the spill and collect with a suitable absorbent material.
Dispose of the collected material in accordance with local, state, and federal regulations.
Use spark-proof tools and explosion-proof equipment[1].
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Caption: Logical workflow for responding to a chemical spill.
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Section 7: Handling and Storage

o Safe Handling: Handle in a well-ventilated area. Wear suitable protective clothing and avoid
contact with skin and eyes. Prevent fire caused by electrostatic discharge and use non-
sparking tools[1]. Keep away from heat, sparks, and open flames.

o Safe Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.
Keep away from incompatible materials and foodstuff containers[1].

Section 8: Exposure Controls and Personal
Protection

o Exposure Limits: Occupational exposure limit values are not available[1].

» Engineering Controls: Ensure adequate ventilation, especially in confined areas. Use
explosion-proof electrical and ventilating equipment[5].

» Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear tightly fitting safety goggles[1].

o Skin Protection: Wear impervious, flame-resistant clothing and chemical-resistant
gloves[1].

o Respiratory Protection: If exposure limits are exceeded or irritation occurs, use a full-face
respirator[1].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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